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Abstract

Neodymium-146 (146Nd), a stable isotope of neodymium, serves as a critical starting material
for the production of the radioisotope Promethium-147 (*4’Pm). This technical guide provides
an in-depth overview of the applications of 146Nd, focusing primarily on the production of 14’Pm
and its subsequent uses in medical and industrial fields. The document details the experimental
protocols for 14’Pm production, including neutron irradiation of 14éNd and subsequent chemical
separation. Quantitative data on nuclear reactions and decay properties are summarized in
structured tables. Furthermore, this guide explores the applications of 14’Pm, particularly in
betavoltaic power sources for medical devices, and touches upon its potential in medical
imaging and targeted radionuclide therapy. Diagrams illustrating the production workflow and
decay pathways are provided to enhance understanding.

Introduction to Neodymium-146

Neodymium-146 is one of the seven naturally occurring isotopes of neodymium, with a natural
abundance of approximately 17.2%.[1] It is a stable isotope, making it safe to handle and
transport before its transmutation. The primary significance of 14Nd in scientific and industrial
applications lies in its ability to be converted into the valuable radioisotope Promethium-147
through neutron capture.[2][3]

Physical and Chemical Properties of Neodymium-146
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A summary of the key physical and nuclear properties of Neodymium-146 is presented in
Table 1.

Property Value

Symbol 146Nd

Atomic Number (2) 60

Mass Number (A) 146

Atomic Mass (Da) 145.9131169
Natural Abundance (%) 17.2

Half-life Stable

Spin 0

Neutron Cross-Section (Thermal) 1.48 £ 0.05 barns
Resonance Integral 2.56 £ 0.25 barns

Data sourced from multiple references.[1][4]

Production of Promethium-147 from Neodymium-
146

The principal application of Neodymium-146 is its use as a target material for the production of
Promethium-147.[2][3] This process involves the neutron irradiation of an enriched 14¢Nd target,
typically in a high-flux nuclear reactor.[4][5]

Nuclear Reaction and Decay Pathway

The production of 147Pm from 146Nd follows a two-step process:

e Neutron Capture: A 1*®Nd nucleus captures a thermal neutron, transmuting into the
radioactive isotope Neodymium-147 (47Nd). 1#éNd (n,y) 14’Nd

» Beta Decay: The newly formed 14’Nd is unstable and undergoes beta decay with a half-life of
approximately 11 days to form Promethium-147.[1][6] **’Nd - #’Pm + 3~ + ve
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The following diagram illustrates this production pathway.
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Production Pathway of Promethium-147 from Neodymium-146.

Experimental Protocol: Irradiation of Neodymium-146

A detailed experimental protocol for the production of *’Pm involves the following key steps:

e Target Preparation: Highly enriched 146Nd, typically in the form of Neodymium Oxide
(Nd203), is encapsulated in a suitable container, such as a quartz ampoule, which is then
placed in an aluminum capsule.[7]

e Irradiation: The encapsulated target is irradiated in a high-flux nuclear reactor, such as the
High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory.[4][5] The neutron flux
and irradiation time are critical parameters that determine the yield of *4’Nd. Optimal
production is often achieved with irradiation cycles of approximately 24 days.[8][9]

o Cooling: Following irradiation, the target is allowed to "cool" for a period. This allows for the
decay of short-lived radioisotopes and for the 14’Nd to decay into **’Pm. A decay period of at
least 150 days may be necessary to effectively measure the resulting 4’Pm.[6]

Experimental Protocol: Separation of Promethium-147

After irradiation and cooling, the 1*7Pm must be chemically separated from the remaining 146Nd
target material and other radioisotopic impurities. A common and effective method is
chromatography.[10][11]

o Dissolution: The irradiated target material is dissolved to form an acidic solution, typically
using hydrochloric acid (HCI).[10]

o Chromatographic Separation: The acidic solution is loaded onto a chromatographic
separation apparatus. A frequently used resin is di(2-ethylhexyl)orthophosphoric acid
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(HDEHP) adsorbed on a support material.[7][10]

« Elution: The apparatus is eluted with an eluant solution, such as increasing concentrations of
HCI, to chromatographically separate the 4’Pm from the neodymium.[10]

The following diagram illustrates the general workflow for the production and separation of
Promethium-147.
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Workflow for the Production and Separation of Promethium-147.

Quantitative Data: Yield and Purity

The yield of 147Pm is dependent on several factors, including the enrichment of the 14¢Nd
target, the neutron flux, the irradiation duration, and the cooling time.

Parameter Value Reference

Reaches a maximum of 101.8
MBg/mg (2.75 mCi/mg) at 60 [819]

days post-bombardment.

147Pm Yield (1-cycle irradiation,
~24 days)

) ) Ranged from 123 to 959
Experimental Yield of 147Pm ] [7]
uCi/mg of 146Nd.

Gamma spectroscopy is a crucial analytical technique used to determine the identity and
quantity of gamma-emitting radioisotopes present in the irradiated sample, ensuring the purity
of the final *4’Pm product.[7][12][13]

Applications of Promethium-147

Promethium-147 is a low-energy beta emitter with a half-life of 2.62 years.[7] Its radioactive
decay is characterized by the emission of beta particles with a maximum energy of 224.5 keV
and an average energy of approximately 62 keV.[7] It emits an extremely weak gamma-ray at
121 keV.[7] These properties make it suitable for a variety of applications, particularly where a
long-lasting, reliable, and compact power source is required.

Betavoltaic Batteries for Medical Devices

A significant application of 14’Pm is in betavoltaic batteries. These devices convert the energy
of beta particles directly into electrical power using a semiconductor junction.[14]

o Pacemakers: Historically, 1*’Pm-powered betavoltaic batteries were used to energize cardiac
pacemakers due to their long operational lifetime, reducing the need for frequent
replacement surgeries.[15]
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e Other Medical Implants: The technology holds promise for powering other low-power, long-
life implantable medical devices.[15]

The following diagram illustrates the basic principle of a betavoltaic cell.

[~ particles create Separation of charges

147Pm Source electron-hole pairs > Semiconductor by p-n junction >
(Beta Emitter) (p-n junction)

Click to download full resolution via product page

Principle of a Promethium-147 Betavoltaic Cell.

Medical Imaging and Therapy

While the primary medical application of 14’Pm from 146Nd is in power sources, other
promethium isotopes have potential in medical imaging and therapy.

o Targeted Radionuclide Therapy: Promethium isotopes are considered hepatotropic, meaning
they can selectively accumulate in organs rich in reticuloendothelial elements.[16] This
property makes them potential candidates for targeted radionuclide therapy, where a
radioactive isotope is delivered specifically to cancer cells.[17] Promethium-149, for
example, is a medium-energy beta emitter that has been investigated for receptor-targeted
radiotherapy.[18]

» Radioactive Imaging: There is potential for using promethium isotopes in radioactive
imaging.[19] For instance, *2Pm has been used in an in vivo generator for preclinical
positron emission tomography (PET).[18]

Industrial Applications

Promethium-147 also finds use in various industrial settings:

e Thickness Gauges: The beta radiation from #’Pm is used in industrial gauges to measure
the thickness of thin materials such as films and coatings.[5]

e Luminous Paints: #’Pm can be used as an activation source in radioluminescent paints,
providing a long-lasting light source without external power.[18]
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Other Potential Applications of Neodymium-146

While the production of *4’Pm is the dominant application, enriched 14®Nd has other potential
uses:

 Isotopic Abundance References: Neodymium-146 can be used in the preparation of isotopic
abundance references for mass spectrometry and other analytical techniques.[3]

o Tracer Studies: As a stable isotope, 1#¢Nd can potentially be used as a tracer in geological
and environmental studies to understand various processes.[14]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a primary application, the
magnetic properties of neodymium isotopes can be studied using NMR spectroscopy,
although this is a highly specialized area of research.[15][20][21]

Conclusion

Neodymium-146 is a stable isotope of significant strategic importance due to its role as the
precursor for the production of Promethium-147. The well-established protocols for neutron
irradiation and subsequent chemical separation allow for the reliable production of high-purity
147Pm. The unique properties of *’Pm as a long-lived, low-energy beta emitter have led to its
successful application in betavoltaic batteries for critical medical devices and various industrial
instruments. Further research into other promethium isotopes derived from neodymium targets
may open new avenues in targeted radionuclide therapy and medical imaging. The continued
availability of enriched Neodymium-146 is therefore crucial for advancing these technologies
and supporting research and development in the fields of medicine, energy, and materials

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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